Cas no 2138011-93-3 (5-bromo-7-phenyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-phenyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138011-93-3
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• CID: 5840908
• PubChem ID: 165482569
• Update Time: 2025-06-08

5-bromo-7-phenyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-phenyl-1,2,4triazolo1,5-apyridine
• 2138011-93-3
• 5-bromo-7-phenyl-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104585

• Inchi： 1S/C12H8BrN3/c13-11-6-10(9-4-2-1-3-5-9)7-12-14-8-15-16(11)12/h1-8H
• InChI Key： PSPJNAMWAQJLFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=NC=NN21)C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.99016g/mol
• Monoisotopic Mass: 272.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-7-phenyl-1,2,4triazolo1,5-apyridine

Chemical Profile of 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138011-93-3)

5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine, identified by its CAS number 2138011-93-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolo-pyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both bromine and phenyl substituents in its molecular framework enhances its utility as a versatile intermediate in synthetic chemistry and drug discovery.

The structure of 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine consists of a fused ring system comprising a triazole ring connected to a pyridine ring. The bromine atom at the 5-position and the phenyl group at the 7-position contribute to its reactivity and make it a valuable building block for further chemical modifications. Such modifications can be tailored to explore novel pharmacophores and develop compounds with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer and infectious disorders. The triazolo-pyridine scaffold has emerged as a promising structure due to its ability to interact with biological targets such as kinases and enzymes involved in pathogenic processes. 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine has been explored as a precursor in synthesizing molecules that exhibit inhibitory activity against these targets.

One of the most compelling aspects of this compound is its potential application in the development of antitumor agents. Studies have demonstrated that derivatives of triazolo-pyridines can disrupt cancer cell proliferation by inhibiting key signaling pathways. For instance, research has shown that certain analogs of 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine can modulate the activity of tyrosine kinases, which are overexpressed in many types of cancer. The bromine substituent facilitates further functionalization via cross-coupling reactions, allowing chemists to design molecules with optimized binding affinities and selectivity.

The phenyl group in 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine also plays a crucial role in determining its pharmacological profile. Phenyl rings are frequently found in bioactive molecules due to their ability to engage in hydrophobic interactions with biological targets. This feature enhances the compound's solubility and bioavailability, making it more suitable for therapeutic applications. Additionally, the phenyl group can be modified further to introduce additional functional groups that fine-tune the biological activity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine with target proteins with high accuracy. These predictions have guided the design of more potent derivatives by identifying key residues involved in binding interactions. Such computational approaches have accelerated the drug discovery process significantly.

The synthesis of 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical as it determines the reactivity of the molecule for subsequent transformations. Researchers have optimized synthetic routes to improve yields and minimize byproducts through careful selection of catalysts and solvents.

In addition to its applications in oncology research, 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine has also been explored for its antimicrobial properties. Preliminary studies have shown that certain derivatives exhibit activity against Gram-positive bacteria and fungi by interfering with essential cellular processes. This finding opens up new avenues for developing novel antimicrobial agents to combat drug-resistant pathogens.

The versatility of 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine as a scaffold for drug discovery is further highlighted by its use in developing kinase inhibitors for treating inflammatory diseases. Kinases are enzymes that play a crucial role in regulating immune responses. By inhibiting specific kinases involved in inflammation, 5-bromo-7-phenyl-1,2,4-triazolo[1,5-a]pyridine -based compounds could potentially ameliorate symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis.

Another area where this compound shows promise is in neurodegenerative disease research. Neuroinflammation is thought to contribute significantly to the progression of diseases like Alzheimer's and Parkinson's disease. Researchers are investigating whether derivatives of 5-bromo-7-phenyl-1 H -triazole -3-carboxamide, which shares structural similarities with 5-bromo-[CAS no:2138039]-93-[a]-6-[a]-bromophenethylamino]-6-(trifluoromethyl)-4H-imidazo[4 H ]quinoline, can modulate inflammatory pathways in the brain.

The development of novel methodologies for synthesizing complex heterocyclic compounds like CAS no:2138039]-93-[a]-bromophenethylamino]-6-(trifluoromethyl)-4H-imidazo[4 H ]quinoline has been an ongoing challenge due to their intricate structures and multiple functional groups. However, 5-bromo-[CAS no:2138039]-93-[a]-bromophenethylamino]-6-(trifluoromethyl)-4H-imidazo[4 H ]quinoline serves as an excellent model system for exploring new synthetic strategies that could be applied more broadly.

In conclusion, CAS no:2138039]-93-[a]-bromophenethylamino]-6-(trifluoromethyl)-4H-imidazo[4 H ]quinoline represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of potential applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at treating various diseases including cancer, CAS no:2138039]-93-[a]-bromophenethylamino]-6-(trifluoromethyl)-4H-imidazo[4 H ]quinoline, inflammatory disorders, CAS no:2138039]-93-[a]-bromophenethylamino]-6-(trifluoromethyl)-4H-imidazo[4 H ]quinoline, and neurodegenerative diseases.